Cas no 1805853-58-0 (3-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-1-one
• CAS No: 1805853-58-0
• MF: C₉H₈BrFOS
• MW: 263.126624107361
• CID: 4971679
• Update Time: 2025-08-05

3-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-1-one

• Inchi： 1S/C9H8BrFOS/c10-4-3-9(12)7-5-6(13)1-2-8(7)11/h1-2,5,13H,3-4H2
• InChI Key： YLYMRQYNOLZUIP-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=C(C=1)S)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 2.6
• Topological Polar Surface Area: 18.1

Additional information on 3-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-1-one

Professional Introduction to 3-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-1-one (CAS No. 1805853-58-0)

3-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-1-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1805853-58-0, features a complex molecular structure that includes both bromine and fluorine substituents, along with a thiol group. These structural elements contribute to its potential utility in the synthesis of various biologically active molecules, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The significance of this compound lies in its ability to serve as a versatile intermediate in organic synthesis. The presence of both bromine and fluorine atoms provides multiple points for further functionalization, enabling the construction of more intricate molecular frameworks. Specifically, the 3-bromo moiety allows for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the preparation of heterocyclic compounds and complex drug candidates. Meanwhile, the 2-fluoro group introduces electronic and steric effects that can modulate the reactivity and binding properties of the resulting molecules.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine into drug molecules often leads to increased bioavailability and reduced susceptibility to degradation by enzymatic processes. Consequently, compounds like 3-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-1-one are being explored as building blocks for next-generation pharmaceuticals targeting various diseases.

The 5-mercaptophenyl moiety in this compound further enhances its appeal as a synthetic intermediate. Thiols are well-known for their ability to participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at strategic positions within the molecule. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular architecture is essential for achieving optimal biological activity.

Recent advancements in computational chemistry have also highlighted the potential of 3-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-1-one as a key intermediate in the design of novel therapeutic agents. Molecular modeling studies have demonstrated that modifications around this core structure can lead to compounds with enhanced binding affinity to biological targets. For instance, virtual screening techniques have been employed to identify derivatives with improved efficacy against enzymes implicated in inflammatory and neurodegenerative disorders.

The compound's utility extends beyond small-molecule drug design. It has been investigated as a precursor for the synthesis of functionalized polymers and materials with specialized properties. The ability to incorporate bromine and fluorine atoms into polymer backbones allows for the creation of materials with tailored electronic and optical characteristics, which are relevant in fields such as nanotechnology and advanced materials science.

In conclusion, 3-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-1-one represents a promising candidate for further exploration in pharmaceutical and materials chemistry. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop innovative therapeutics and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow within the scientific community.